Cas no 169547-92-6 (1H-Pyrazole-3-methanol,1-(4-chlorophenyl)-5-methyl-)

• Product Name: 1H-Pyrazole-3-methanol,1-(4-chlorophenyl)-5-methyl-
• CAS No: 169547-92-6
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 111224
• PubChem ID: 22832034
• Update Time: 2025-04-18

1H-Pyrazole-3-methanol,1-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol,1-(4-chlorophenyl)-5-methyl-
• [1-(4-Chlorophenyl)-5-methyl-1H-pyrazol-3-yl]methanol
• 3-HYDROXYMETHYL-5-METHYL-N(4-CHLOROPHENYL)-PYRAZOLE
• DTXSID401227562
• 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-methanol
• [1-(4-chlorophenyl)-5-methylpyrazol-3-yl]methanol
• 169547-92-6

• Inchi： 1S/C11H11ClN2O/c1-8-6-10(7-15)13-14(8)11-4-2-9(12)3-5-11/h2-6,15H,7H2,1H3
• InChI Key： DBQQTYYMMBVQOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(CO)=N1

Computed Properties

• Exact Mass: 222.056
• Monoisotopic Mass: 222.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.28
• Boiling Point: 367.6°Cat760mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.611